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Introduction

Barium disalicylate is an inorganic salt with the chemical formula C14H10BaO6[1][2]. It is the
barium salt of salicylic acid. While specific research on barium disalicylate is limited, this
guide provides a comprehensive overview of its known physicochemical properties, along with
inferred characteristics based on the general properties of barium compounds and salicylates.
This document is intended to serve as a foundational resource for researchers and
professionals in drug development and materials science.

Physicochemical Properties

Quantitative data on the experimental physicochemical properties of Barium disalicylate is not
readily available in the public domain. The following table summarizes the known and
calculated properties.
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Property Value Source
Molecular Formula C14H10BaO6 [1112]
Molecular Weight 411.5526 g/mol [1][2]
Inferred from common
CAS Number 18590-33-5 _
chemical database structures
White to off-white solid General property of salicylate
Appearance
(presumed) salts
Melting Point Data not available
Boiling Point Data not available

o Expected to be sparingly
Solubility in Water [3]
soluble to soluble

Solubility in Organic Solvents Data not available
pKa Data not available
Synthesis

While a specific, validated experimental protocol for the synthesis of Barium disalicylate is not
available in the reviewed literature, a plausible method can be derived from the general
synthesis of metal salicylates. The following is a hypothetical protocol.

Hypothetical Experimental Protocol: Synthesis of
Barium Disalicylate

Objective: To synthesize Barium disalicylate from salicylic acid and a soluble barium salt.
Materials:

» Salicylic acid (C7TH603)

e Barium hydroxide octahydrate (Ba(OH)2-8H20)

e Deionized water
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Ethanol

Buchner funnel and flask
Filter paper

Beakers and magnetic stirrer
Drying oven

Procedure:

Dissolution of Salicylic Acid: Dissolve a stoichiometric amount of salicylic acid in ethanol in a
beaker with gentle heating and stirring.

Preparation of Barium Hydroxide Solution: In a separate beaker, dissolve a corresponding
stoichiometric amount of barium hydroxide octahydrate in deionized water.

Reaction: Slowly add the barium hydroxide solution to the salicylic acid solution with
continuous stirring. A precipitate of Barium disalicylate is expected to form. The reaction is
as follows: 2 C7H603 + Ba(OH)2 - C14H10BaO6 + 2 H20

Precipitation and Digestion: Continue stirring the mixture for a period to ensure complete
reaction and to allow the precipitate to digest, which can improve its filterability.

Isolation: Isolate the precipitate by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with deionized water to remove any unreacted starting
materials and soluble byproducts, followed by a wash with ethanol to aid in drying.

Drying: Dry the purified Barium disalicylate in a drying oven at a controlled temperature to
remove residual solvent.

Synthesis Workflow Diagram
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Caption: A hypothetical workflow for the synthesis of Barium disalicylate.

Analytical Methods

Specific analytical methods for the characterization of Barium disalicylate are not detailed in
the literature. However, standard analytical techniques can be employed to confirm its identity
and purity.

Hypothetical Experimental Protocol: Analysis of Barium
Disalicylate

Objective: To characterize the synthesized Barium disalicylate and determine its purity.
Methods:
o Fourier-Transform Infrared (FTIR) Spectroscopy:

o Purpose: To identify the functional groups present in the molecule.

o Procedure: Obtain the FTIR spectrum of the dried Barium disalicylate sample.
Characteristic peaks for the carboxylate group (COO-), aromatic C-H bonds, and the C=C
bonds of the benzene ring are expected. The absence of a broad O-H peak from the
carboxylic acid of salicylic acid would indicate salt formation.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o Purpose: To elucidate the chemical structure.

o Procedure: Dissolve the sample in a suitable deuterated solvent and acquire 1H and 13C
NMR spectra. The spectra should be consistent with the structure of the salicylate anion.

o Elemental Analysis:
o Purpose: To determine the elemental composition (C, H, Ba).

o Procedure: Submit the sample for elemental analysis to determine the weight percentages
of carbon, hydrogen, and barium. The results should correspond to the calculated values
for C14H10BaO6.

» X-ray Diffraction (XRD):
o Purpose: To determine the crystalline structure.

o Procedure: Analyze the powdered sample using an X-ray diffractometer to obtain the
diffraction pattern, which can be used to identify the crystal lattice parameters.

Analytical Workflow Diagram
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Caption: A hypothetical workflow for the analysis of Barium disalicylate.

Biological Activity and Signaling Pathways

There is currently no specific information available in the scientific literature regarding the
biological activity or associated signaling pathways of Barium disalicylate. The toxicological
properties are expected to be primarily related to the bioavailability of the barium ion (Ba2+).

Safety and Toxicology

The safety and toxicological profile of Barium disalicylate is not well-documented. However,
based on the known toxicology of soluble barium compounds, it should be handled with care.
Soluble barium salts are known to be toxic, with the primary mechanism of toxicity being the
blockade of potassium channels, leading to hypokalemia[3][4]. This can result in adverse
effects on the cardiovascular, nervous, and muscular systems[4][5].

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Handle in a well-ventilated area or a fume hood to avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Conclusion

Barium disalicylate is a compound for which detailed experimental data is largely unavailable.
This guide has consolidated the known information and provided hypothetical, yet scientifically
grounded, protocols for its synthesis and analysis. Further experimental investigation is
required to fully characterize its physicochemical properties, biological activity, and toxicological
profile. The information and workflows presented here offer a starting point for researchers
interested in exploring this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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